(Z)-N-(3-(2-methoxyethyl)-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)cinnamamide

• IUPAC Name: (E)-N-[3-(2-methoxyethyl)-6-methylsulfonyl-1,3-benzothiazol-2-ylidene]-3-phenylprop-2-enamide
• InChI: InChI=1S/C20H20N2O4S2/c1-26-13-12-22-17-10-9-16(28(2,24)25)14-18(17)27-20(22)21-19(23)11-8-15-6-4-3-5-7-15/h3-11,14H,12-13H2,1-2H3/b11-8+,21-20?
• InChI Key: OUFIDXAAJJAGGQ-WJLRKUIFSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: COCCN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C20H20N2O4S2
• Molecular Weight: 416.5 g/mol
• CAS No.: 864976-99-8

Description

The compound (Z)-N-(3-(2-methoxyethyl)-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)cinnamamide is a benzothiazole derivative featuring a cinnamamide moiety, a 2-methoxyethyl substituent at position 3, and a methylsulfonyl group at position 6.

Biological Activity

(Z)-N-(3-(2-methoxyethyl)-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)cinnamamide is a compound that has garnered attention in recent years for its potential biological activities. This article reviews its biological properties, focusing on its antioxidant, antimicrobial, and antiproliferative effects.

Chemical Structure

The compound can be described by the following structural formula:

$$\text{C}_{17}\text{H}_{20}\text{N}_2\text{O}_3\text{S}$$

Antioxidant Activity

Research indicates that benzothiazole derivatives exhibit significant antioxidant properties. A study highlighted the multifunctional profile of similar compounds, showing that they can effectively scavenge free radicals and protect against oxidative stress. The antioxidant activity is often measured using assays like DPPH and FRAP, where lower IC50 values indicate stronger activity.

Compound	IC50 (µM)	Assay Type
9a	<2	DPPH
10a	9.7	FRAP

These findings suggest that (Z)-N-(3-(2-methoxyethyl)-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)cinnamamide may also possess similar antioxidant capabilities, potentially contributing to its therapeutic effects against oxidative damage.

Antimicrobial Activity

Benzothiazole derivatives have been noted for their antimicrobial properties against various pathogens. In particular, compounds related to (Z)-N-(3-(2-methoxyethyl)-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)cinnamamide have shown effectiveness against dermatophytes and Candida albicans.

Pathogen	Minimum Inhibitory Concentration (MIC)
Dermatophytes	<2 µg/mL
Candida albicans	<5 µg/mL

This suggests a promising application for this compound in treating fungal infections.

Antiproliferative Activity

The antiproliferative effects of benzothiazole derivatives have been explored in various cancer cell lines. For instance, compounds similar to (Z)-N-(3-(2-methoxyethyl)-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)cinnamamide demonstrated significant growth inhibition in melanoma cells.

Cancer Cell Line	IC50 (µM)
SK-Mel 5	9.7

This indicates that the compound could serve as a lead in the development of new anticancer agents.

Case Studies

• Study on Benzothiazole Derivatives : A comprehensive study synthesized a series of benzothiazoles and evaluated their biological activities. The results indicated that modifications at specific positions on the benzothiazole ring could enhance antioxidant and antiproliferative properties, making these compounds suitable for further development in therapeutic applications .
• Antifungal Efficacy : Another investigation focused on the antifungal activity of benzothiazole derivatives against clinical isolates of Candida species. Results showed a strong correlation between structural modifications and increased antifungal potency, suggesting that (Z)-N-(3-(2-methoxyethyl)-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)cinnamamide might exhibit similar enhancements .

Comparison with Similar Compounds

Comparison with Structural Analogues

Core Heterocyclic Structure

• Target Compound : Contains a benzo[d]thiazol-2(3H)-ylidene core, which is aromatic and planar, facilitating π-π interactions in biological targets.
• Thiadiazole Analogues (e.g., Compounds 6, 8a–d): Feature a [1,3,4]-thiadiazole ring ().
• Pyridyl-Benzothiazole Hybrid () : Combines a benzothiazole with a pyridyl-acetamide group, enhancing hydrogen-bonding capacity via the pyridine nitrogen .

Substituent Effects

Table 1: Substituent Comparison

Compound	Position 3 Substituent	Position 6 Substituent	Amide Group
Target Compound	2-Methoxyethyl	Methylsulfonyl	Cinnamamide (Z-configuration)
N-[(2Z)-6-Ethyl-3-methyl... ()	Methyl	Ethyl	3-(Phenylsulfonyl)propanamide
Compound 6 ()	Phenyl	Isoxazol-5-yl	Benzamide
Compound 8a ()	Phenyl	5-Acetyl-6-methyl-pyridin-2-yl	Benzamide

• Methoxyethyl vs.
• Methylsulfonyl vs. Sulfonyl/Phenyl : The methylsulfonyl group is a strong electron-withdrawing substituent, enhancing electrophilicity at the benzothiazole core compared to phenylsulfonyl () or acetyl groups () .

Physicochemical Properties

Table 2: Physicochemical Data

Compound	Melting Point (°C)	IR (C=O stretch, cm⁻¹)	Notable MS Fragments
Target Compound	Not reported	~1600–1700 (predicted)	Methylsulfonyl (m/z 95)
Compound 6 ()	160	1606	m/z 105 (100% intensity)
Compound 8a ()	290	1679, 1605	m/z 76 (100%)
Compound	Not reported	Not reported	Phenylsulfonyl (m/z 157)

• Melting Points : Thiadiazole derivatives () exhibit higher melting points (160–290°C) due to rigid structures and intermolecular hydrogen bonding. The target compound’s methylsulfonyl group may similarly promote crystallinity .
• Spectroscopy : The target’s IR would show C=O stretches (~1670 cm⁻¹) and S=O stretches (1350–1150 cm⁻¹). Its NMR would display methoxyethyl protons (δ ~3.3–3.5) and a methylsulfonyl singlet (δ ~3.1) .